![molecular formula C19H17F3N2O3 B2368540 N-((2-oxo-3-(p-tolyl)oxazolidin-5-yl)methyl)-2-(trifluoromethyl)benzamide CAS No. 954615-68-0](/img/structure/B2368540.png)
N-((2-oxo-3-(p-tolyl)oxazolidin-5-yl)methyl)-2-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((2-oxo-3-(p-tolyl)oxazolidin-5-yl)methyl)-2-(trifluoromethyl)benzamide, also known as PNU-282987, is a compound that belongs to the family of benzamides. It is a selective agonist of α7 nicotinic acetylcholine receptors (nAChRs) and has been widely studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
Heterocyclic Nonionic X-ray Contrast Agents
Oxazolidinone derivatives have been explored for their potential use as X-ray diagnostic agents. The synthesis of 2,4,6-triiodo-1,3-benzenedicarboxamide analogs linked to the N atom of a 4-(hydroxymethyl)-oxazolidin-2-one moiety demonstrates their application in developing contrast agents for imaging purposes. These compounds showed interesting NMR spectral features due to atropisomerism arising from hindrance to free rotation about the bonds linking the aromatic moiety to the N-containing functionalities, indicating their potential in medical imaging applications (Pillai et al., 1994).
Antibacterial Agents
A significant area of research for oxazolidinone derivatives is their application as antibacterial agents. Novel oxazolidinone analogs have been developed with enhanced activity against a variety of clinically important human pathogens. These compounds have shown promising results in vitro against methicillin-susceptible and resistant Staphylococcus aureus, Enterococcus faecalis, and faecium, among others, without evidence of rapid resistance development, highlighting their potential in addressing antibiotic resistance issues (Zurenko et al., 1996).
Synthesis of 2-Oxazolidinones
Oxazolidinone derivatives are also valuable in organic synthesis, particularly in the synthesis of 2-oxazolidinones. Research has been conducted on the synthesis of these compounds through oxidative carbonylation of propargylic amines using palladium catalysis in ionic liquids. This method demonstrates the versatility of oxazolidinone derivatives in synthetic chemistry, providing a pathway to synthesize valuable heterocyclic compounds with potential applications in pharmaceuticals and materials science (Mancuso et al., 2016).
Properties
IUPAC Name |
N-[[3-(4-methylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F3N2O3/c1-12-6-8-13(9-7-12)24-11-14(27-18(24)26)10-23-17(25)15-4-2-3-5-16(15)19(20,21)22/h2-9,14H,10-11H2,1H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMSLDTSPRFLEOK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CC(OC2=O)CNC(=O)C3=CC=CC=C3C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F3N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.